Tetraethyl (dimethylethoxycarbonylethylidene)bisphosphonate

• Molecular Formula: C15H32O8P2
• Molecular Weight: 402.36 g/mol
• IUPAC Name: tert-butyl 3,3-bis(diethoxyphosphoryl)propanoate
• InChI: InChI=1S/C15H32O8P2/c1-8-19-24(17,20-9-2)14(12-13(16)23-15(5,6)7)25(18,21-10-3)22-11-4/h14H,8-12H2,1-7H3
• InChI Key: MFOLGIDRWLGNLS-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(CC(=O)OC(C)(C)C)P(=O)(OCC)OCC)OCC

Description

Tetraethyl (dimethylethoxycarbonylethylidene)bisphosphonate is a useful research compound. Its molecular formula is C15H32O8P2 and its molecular weight is 402.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of tetraethyl methylenebisphosphonate (3.00 g, 10.4 mmol) in dry DMF (9 mL) was added NaH (60% suspension in mineral oil, 0.46 g, 11.5 mmol) portionwise. The resulting slurry was stirred for 30 min at room temperature, after which t-butyl bromoacetate (1.7 mL, 11.5 mmol) was quickly added neat. The reaction mixture was stirred for 1 h and quenched by adding 2 mL of a saturated solution of NH4Cl. The reaction mixture was evaporated and purified by flash chromatography on silica gel eluting with 5% methanol/ethyl acetate to give pure 40 (2.1 g, 50%) as a clear colourless oil. 1H NMR (400 MHz, CDCl3) δ 1.33 (bt, J=7.0, 12H), 1.46 (s, 9H), 2H), 2.76 (dt, J=16.0, 6.1, 2H), 3.07 (tt, J=24.0, 6.1, 1H), 4.10-4.25 (m, 8H).